Cas no 1001541-28-1 (6-chloro-N-[(3,4-dimethoxyphenyl)methyl]pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-[(3,4-dimethoxyphenyl)methyl]pyridine-3-sulfonamide
• CAS No: 1001541-28-1
• MF: C₁₄H₁₅ClN₂O₄S
• MW: 342.797901391983
• CID: 5681610
• PubChem ID: 7510292
• Update Time: 2025-05-19

6-chloro-N-[(3,4-dimethoxyphenyl)methyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-[(3,4-dimethoxyphenyl)methyl]pyridine-3-sulfonamide
• 1001541-28-1
• EN300-26587121
• AKOS017085082
• Z45541169

• Inchi： 1S/C14H15ClN2O4S/c1-20-12-5-3-10(7-13(12)21-2)8-17-22(18,19)11-4-6-14(15)16-9-11/h3-7,9,17H,8H2,1-2H3
• InChI Key： YOVVYWFWXAOEEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NCC1C=CC(=C(C=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 342.0441058g/mol
• Monoisotopic Mass: 342.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-chloro-N-[(3,4-dimethoxyphenyl)methyl]pyridine-3-sulfonamide

Research Brief on 6-chloro-N-[(3,4-dimethoxyphenyl)methyl]pyridine-3-sulfonamide (CAS: 1001541-28-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of sulfonamide derivatives as potential therapeutic agents. Among these, 6-chloro-N-[(3,4-dimethoxyphenyl)methyl]pyridine-3-sulfonamide (CAS: 1001541-28-1) has emerged as a compound of interest due to its unique structural features and promising biological activities. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound 6-chloro-N-[(3,4-dimethoxyphenyl)methyl]pyridine-3-sulfonamide belongs to the class of sulfonamides, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of a chloro-substituted pyridine ring and a dimethoxyphenylmethyl group in its structure suggests potential interactions with biological targets such as enzymes and receptors. Recent studies have explored its role as an inhibitor of specific protein kinases, which are critical in various signaling pathways associated with disease progression.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 6-chloro-N-[(3,4-dimethoxyphenyl)methyl]pyridine-3-sulfonamide derivatives to enhance their binding affinity and selectivity. The study employed computational modeling and molecular docking techniques to predict interactions with target proteins, followed by in vitro assays to validate the inhibitory effects. Results indicated that the compound exhibited moderate to high potency against certain kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for further development in targeted therapies.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's anti-inflammatory properties. The researchers demonstrated that 6-chloro-N-[(3,4-dimethoxyphenyl)methyl]pyridine-3-sulfonamide could effectively suppress the production of pro-inflammatory cytokines in macrophage cells. Mechanistic studies revealed that the compound interfered with the NF-κB signaling pathway, a key regulator of inflammatory responses. These results highlight its potential application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 6-chloro-N-[(3,4-dimethoxyphenyl)methyl]pyridine-3-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and preclinical studies. Ongoing research is also exploring its combination with other therapeutic agents to enhance efficacy and reduce side effects.

In conclusion, 6-chloro-N-[(3,4-dimethoxyphenyl)methyl]pyridine-3-sulfonamide represents a promising candidate in the field of medicinal chemistry, with potential applications in kinase inhibition and anti-inflammatory therapy. Continued research and development efforts are essential to fully realize its therapeutic potential and translate these findings into clinical applications. This brief underscores the importance of interdisciplinary approaches in advancing the understanding and utilization of such compounds in drug discovery.